Cas no 108098-45-9 (Benzoic acid, 2,5-dichloro-3,4-dihydroxy-)

• Product Name: Benzoic acid, 2,5-dichloro-3,4-dihydroxy-
• CAS No: 108098-45-9
• MF: C₇H₄Cl₂O₄
• MW: 223.01026058197
• CID: 1189766
• PubChem ID: 50914
• Update Time: 2025-04-20

Benzoic acid, 2,5-dichloro-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dichloro-3,4-dihydroxy-
• 2,5-dichloro-3,4-dihydroxybenzoic acid
• SCHEMBL4466616
• DTXSID00220140
• DPZVBCKHYREJNV-UHFFFAOYSA-N
• DB-116478
• 108098-45-9
• 69845-51-8
• DICHLORO-3,4-DIHYDROXYBENZOIC ACID
• Benzoic acid, dichloro-3,4-dihydroxy-

• Inchi： 1S/C7H4Cl2O4/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1,10-11H,(H,12,13)
• InChI Key： DPZVBCKHYREJNV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)Cl)O)O

Computed Properties

• Exact Mass: 221.94872
• Monoisotopic Mass: 221.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.817
• Melting Point: None °C (H2O)
• Boiling Point: 370.6°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.686
• PSA: 77.76
• LogP: 2.10280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids